Cas no 618101-73-8 (1-(3-Chlorophenyl)-3-(3-pyridinyl)-1H-pyrazole-4-carbaldehyde)

1-(3-Chlorophenyl)-3-(3-pyridinyl)-1H-pyrazole-4-carbaldehyde structure
618101-73-8 structure
Product Name:1-(3-Chlorophenyl)-3-(3-pyridinyl)-1H-pyrazole-4-carbaldehyde
CAS No:618101-73-8
MF:C15H10ClN3O
MW:283.712401866913
CID:955391
PubChem ID:3833440
Update Time:2025-04-19

1-(3-Chlorophenyl)-3-(3-pyridinyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(3-CHLOROPHENYL)-3-(PYRIDIN-3-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
    • 1-(3-CHLOROPHENYL)-3-(3-PYRIDINYL)-1H-PYRAZOLE-4-CARBALDEHYDE
    • 1-(3-chlorophenyl)-3-pyridin-3-ylpyrazole-4-carbaldehyde
    • 618101-73-8
    • 1-(3-Chlorophenyl)-3-(3-pyridinyl)-1H-pyrazole-4-carboxaldehyde
    • DTXSID601174046
    • AKOS009307467
    • 1-(3-Chlorophenyl)-3-(3-pyridinyl)-1H-pyrazole-4-carbaldehyde
    • Inchi: 1S/C15H10ClN3O/c16-13-4-1-5-14(7-13)19-9-12(10-20)15(18-19)11-3-2-6-17-8-11/h1-10H
    • InChI Key: REYFILYJILANJH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C=C(C=O)C(C2C=NC=CC=2)=N1

Computed Properties

  • Exact Mass: 283.0512396g/mol
  • Monoisotopic Mass: 283.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 47.8Ų

1-(3-Chlorophenyl)-3-(3-pyridinyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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